5-Aminoisoquinoline-3-carboxylic acid
Cat. No. B1628971
M. Wt: 188.18 g/mol
InChI Key: BUAXJCKIRCBFJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[NH2:1][c:2]1[c:3]2[cH:4][c:5]([C:12](=[O:13])[OH:14])[n:6][cH:7][c:8]2[cH:9][cH:10][cH:11]1>>[NH2:1][c:2]1[c:3]2[cH:4][c:5]([C:12](=[O:13])[O:14][CH3:15])[n:6][cH:7][c:8]2[cH:9][cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1cccc2cnc(C(=O)O)cc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cc2c(N)cccc2cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
